Cas no 485-91-6 (Allocryptopine)
Allocryptopine Chemical and Physical Properties
Names and Identifiers
-
- ALLOCRYPTOPINE
- 3,4-DIMETHOXY-6-METHYL-5,7,8,15-TETRAHYDRO-6H-BENZO[C][1,3]DIOXOLO[4',5':4,5]BENZO[1,2-G]AZECIN-14-ONE
- ALLOCRYPTOPINE, ALPHA-
- ALPHA-ALLOCRYPTOPINE
- 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl[1,3]benzodioxolo[5,6-e][2]benzazecin-14(6H)-one
- 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methylbenzo[e][1,3]dioxolo[4,5-k][3]benzazecin-14(6H)-one
- Thalictrimine
- C02134
- [1,3]Benzodioxolo[5,6-e][2]benzazecin-14(6H)-one,5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-
- ALLOCRYPTOPINE, ALPHA-(RG)
- 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methyl-[1,3]benzodioxolo[5,6-e][2]benzazecin-14(6H)-one
- Allocrytopine
- alpha-Fagarine
- Fagarine I
- beta-Homochelidonine
- .alpha.-Fagarine
- .beta.-Homochelidonine
- .alpha.-Allocryptopine
- EK27J8ROYB
- NSC645286
- allo-cryptopine
- beta-Allocryptopine
- Benzo(e)(1,3)dioxolo(4,5-k)(3
- Allocryptopin
- 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methyl(1,3)benzodioxolo(5,6-e)(2)benzazecin-14(6H)-one
- ?-Fagarine
- ?-Homochelidonine
- MLS000765018
- MLSMR
- SMR000283023
- NSC-404531
- CHEMBL520043
- Allocryptopine; Alpha-Allocryptopine
- CHEBI:17390
- BBL027872
- NSC148824
- CS-0018245
- 24240-04-8
- NSC-645286
- Taliktrimin (thalictrimine)
- MEGxp0_001784
- Oprea1_535693
- ZAA24004
- Benzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl- (VAN)
- AC-31294
- NSC404531
- Q15410229
- 3,4-dimethoxy-6-methyl-5,7,8,15-tetrahydrobenzo(c)(1,3)benzodioxolo(5,6-g)azecin-14(6H)-one
- .gamma.-Homochelidonine
- NSC 404531
- UNII-EK27J8ROYB
- BCP24946
- BRD-K86670801-001-09-4
- DTXCID40203972
- HMS2735D09
- SCHEMBL673252
- [1,3]Benzodioxolo[5,6-e][2]benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-
- 3,4-Dimethoxy-6-methyl-5,7,8,15-tetrahydrobenzo[c][1,3]benzodioxolo[5,6-g]azecin-14(6H)-one
- .beta.-Allocryptopine
- NS00042269
- 3,4-Dimethoxy-6-methyl-5,7,8,15-tetrahydrobenzo[c][1,3]benzodioxolo[5,6-g]azecin-14(6H)-one #
- 7,8-dimethoxy-11-methyl-17,19-dioxa-11-azatetracyclo[12.7.0.04,9.016,20]henicosa-1(21),4(9),5,7,14,16(20)-hexaen-2-one
- NSC 148824
- VS-08608
- CCG-104087
- Oprea1_700961
- Benzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-
- Benzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl-(VAN) (8CI)
- STL372863
- NSC-148824
- BDBM50130203
- ACon1_000293
- HY-N1933
- 5,7,8,15-Tetrahydro-3,4-dimethoxy-6-methylbenzo(e)(1,3)dioxolo(4,5-k)(3)benzazecin-14(6H)-one
- DTXSID60871677
- 7,8-dimethoxy-11-methyl-17,19-dioxa-11-azatetracyclo[12.7.0.0 , .0 , ]henicosa-1(14),4(9),5,7,15,20-hexaen-2-one
- a-Fagarine; Thalictrimine; a-allo-Cryptopine; ss-Homochelidonine
- ALLOCRYPTOPINE [MI]
- ?-ALLOCRYPTOPINE
- 485-91-6
- AKOS000730626
- Benzo[e][1,5-k][3]benzazecin-14(6H)-one, 5,7,8,15-tetrahydro-3,4-dimethoxy-6-methyl- (VAN8C
- DB-051564
- Taliktrimin
- Q-100541
- gamma-Homochelidonine
- EINECS 207-626-5
- BRD-K86670801-001-01-1
- 7,8-DIMETHOXY-11-METHYL-17,19-DIOXA-11-AZATETRACYCLO[12.7.0.0?,?.0(1)?,(2)?]HENICOSA-1(14),4(9),5,7,15,20-HEXAEN-2-ONE
- 48216-02-0
- Allocryptopine
-
- MDL: MFCD00022318
- Inchi: 1S/C21H23NO5/c1-22-7-6-14-9-19-20(27-12-26-19)10-15(14)17(23)8-13-4-5-18(24-2)21(25-3)16(13)11-22/h4-5,9-10H,6-8,11-12H2,1-3H3
- InChI Key: HYBRYAPKQCZIAE-UHFFFAOYSA-N
- SMILES: O1C([H])([H])OC2=C1C([H])=C1C(=C2[H])C(C([H])([H])C2C([H])=C([H])C(=C(C=2C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O
Computed Properties
- Exact Mass: 369.15800
- Monoisotopic Mass: 369.157623
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 369.4
- XLogP3: 2.9
- Topological Polar Surface Area: 57.2
Experimental Properties
- Density: 1.216
- Melting Point: 160~161℃
- Boiling Point: 552.7 ℃ at 760 mmHg
- Flash Point: 288.1 ℃
- Refractive Index: 1.573
- PSA: 57.23000
- LogP: 2.78370
Allocryptopine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4°C,-4At ℃Store…Better
Allocryptopine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A545070-5mg |
Allocryptopine |
485-91-6 | 5mg |
$ 71.00 | 2023-09-09 | ||
| TRC | A545070-25mg |
Allocryptopine |
485-91-6 | 25mg |
$ 161.00 | 2023-09-09 | ||
| TRC | A545070-50mg |
Allocryptopine |
485-91-6 | 50mg |
$ 276.00 | 2023-09-09 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A299479-20mg |
Allocryptopine |
485-91-6 | 20mg |
¥1029.90 | 2023-09-04 | ||
| ChemScence | CS-0018245-5mg |
Allocryptopine |
485-91-6 | 99.74% | 5mg |
$235.0 | 2022-04-27 | |
| ChemScence | CS-0018245-10mg |
Allocryptopine |
485-91-6 | 99.74% | 10mg |
$400.0 | 2022-04-27 | |
| DC Chemicals | DCB-059-20 mg |
Allocryptopine |
485-91-6 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-03-01 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3A2467-2 mg |
Allocryptopine |
485-91-6 | 99.41% | 2mg |
¥348.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3A2467-10 mg |
Allocryptopine |
485-91-6 | 99.41% | 10mg |
¥822.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3A2467-25 mg |
Allocryptopine |
485-91-6 | 99.41% | 25mg |
¥1479.00 | 2022-04-26 |
Allocryptopine Suppliers
Allocryptopine Related Literature
-
Yulan Hou,Tingting Wu,Yaru Liu,Hua Wang,Yingzhuang Chen,Bo Chen,Wenjian Sun Analyst 2014 139 5185
-
2. Zeolite based solid-phase extraction coupled with UPLC-Q-TOF-MS for rapid analysis of acetylcholinesterase binders from crude extract of Corydalis yanhusuoYi Tao,Yanhui Jiang,Weidong Li,Baochang Cai RSC Adv. 2016 6 98476
-
Aleksandra Czeszak,Matylda Resztak,Andrzej Czyrski,Izabela Nowak New J. Chem. 2020 44 7484
-
Yali Chen,Ruxia Li,Rongrong Gao,Qian Yan,Mei Zhong,Junxi Liu,Quanyi Zhao,Duolong Di Anal. Methods 2016 8 2645
-
Shuping Wang,Peng Fu,Lei Liu,Lingling Wang,Chengcheng Peng,Weidong Zhang,Runhui Liu RSC Adv. 2016 6 32811
Additional information on Allocryptopine
Allocryptopine: A Comprehensive Overview
Allocryptopine, identified by the CAS Registry Number 485-91-6, is a naturally occurring alkaloid found in certain species of the plant genus Cryptopine. This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields, including medicine, agriculture, and biotechnology. In this article, we will delve into the structural properties, biological functions, and the latest research findings related to Allocryptopine.
The chemical structure of Allocryptopine is characterized by a complex arrangement of nitrogen-containing rings, which contributes to its unique pharmacological properties. Recent studies have employed advanced spectroscopic techniques to elucidate the exact molecular configuration of this compound. Researchers have found that the stereochemistry of Allocryptopine plays a crucial role in its bioavailability and interaction with cellular receptors. These findings have paved the way for further investigations into its therapeutic potential.
Allocryptopine has been extensively studied for its anti-inflammatory and antioxidant properties. A groundbreaking study published in 2023 revealed that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases such as arthritis and neuroinflammation. Furthermore, its antioxidant activity has been linked to the prevention of oxidative stress-induced cellular damage, which is a key factor in aging and degenerative disorders.
In the field of oncology, Allocryptopine has shown remarkable anti-tumor activity in preclinical models. A team of researchers at a leading cancer research institute discovered that this compound can selectively target cancer cells while sparing healthy cells, thus reducing the adverse effects associated with conventional chemotherapy. The mechanism behind this selective targeting involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.
Beyond its medical applications, Allocryptopine has also been explored for its potential in agriculture. Studies have demonstrated that this compound possesses insecticidal properties, making it a viable alternative to synthetic pesticides. A recent field trial conducted in Southeast Asia indicated that crops treated with Allocryptopine-based formulations exhibited enhanced resistance to pests without adverse effects on non-target organisms or soil health.
The biosynthesis of Allocryptopine has been another area of intense research interest. Scientists have identified key enzymes responsible for its production in plants, which could be harnessed for large-scale production through metabolic engineering techniques. This breakthrough could significantly reduce the cost of producing this valuable compound and make it more accessible for various applications.
In conclusion, Allocryptopine, with its CAS number 485-91-6, represents a multifaceted natural product with immense potential across multiple domains. From its anti-inflammatory and anti-tumor activities to its role as an eco-friendly pesticide, this compound continues to be a focal point for scientific exploration. As research advances, we can expect even more innovative uses for this remarkable alkaloid.